Cas no 93315-49-2 (8-(Benzyloxy)-2-methylquinoline)

• Product Name: 8-(Benzyloxy)-2-methylquinoline
• CAS No: 93315-49-2
• MF: C₁₇H₁₅NO
• MW: 249.307104349136
• MDL: MFCD00169012
• CID: 1980820
• PubChem ID: 737473
• Update Time: 2025-05-21

8-(Benzyloxy)-2-methylquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-methyl-8-(phenylmethoxy)-
• Cambridge id 5175160
• MLS000768763
• HMS2810O11
• DTXSID301322551
• SMR000432096
• SR-01000446469
• SCHEMBL3949886
• 2-methyl-8-phenylmethoxyquinoline
• IFLab1_004021
• 8-(benzyloxy)-2-methylquinoline
• HMS1423G17
• MFCD00169012
• SB70705
• AKOS000267751
• SR-01000446469-1
• CHEMBL1321243
• 8-Benzyloxy-2-methyl-quinoline
• CS-0319033
• AKOS BBS-00001961
• STK843681
• LS-06753
• Oprea1_628980
• 8-benzyloxy-2-methylquinoline
• Oprea1_287543
• CCG-17388
• 93315-49-2
• ALBB-021963
• EU-0006380
• 8-(Benzyloxy)-2-methylquinoline

• MDL： MFCD00169012
• Inchi： 1S/C17H15NO/c1-13-10-11-15-8-5-9-16(17(15)18-13)19-12-14-6-3-2-4-7-14/h2-11H,12H2,1H3
• InChI Key： IQPYORLIWUDPHP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC2=CC=C(C)N=C21

Computed Properties

• Exact Mass: 249.115
• Monoisotopic Mass: 249.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 22.1Ų

Additional information on 8-(Benzyloxy)-2-methylquinoline

8-(Benzyloxy)-2-methylquinoline: A Comprehensive Overview

8-(Benzyloxy)-2-methylquinoline (CAS No. 93315-49-2) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and versatile properties, has been the subject of extensive research in recent years. The molecule consists of a quinoline backbone with a benzyloxy group at the 8-position and a methyl group at the 2-position, making it a derivative of quinoline with distinct functional groups that contribute to its diverse applications.

The quinoline framework is a well-known heterocyclic aromatic compound that serves as a scaffold for numerous biologically active molecules. The introduction of the benzyloxy group at the 8-position and the methyl group at the 2-position introduces steric and electronic effects that can significantly influence the compound's chemical reactivity, solubility, and biological activity. These modifications make 8-(Benzyloxy)-2-methylquinoline a valuable compound for exploring new chemical reactions, designing bioactive molecules, and developing advanced materials.

Recent studies have highlighted the potential of 8-(Benzyloxy)-2-methylquinoline in various areas, including drug discovery and optoelectronic applications. For instance, researchers have investigated its role as a precursor for synthesizing advanced materials with tailored electronic properties. The compound's ability to undergo various chemical transformations, such as oxidation, reduction, and cyclization reactions, has made it an attractive building block for constructing complex molecular architectures.

In the context of drug discovery, 8-(Benzyloxy)-2-methylquinoline has been explored for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound exhibits significant anti-inflammatory activity by modulating key inflammatory pathways. Its ability to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) suggests that it could serve as a lead compound for developing novel anti-inflammatory drugs with improved efficacy and reduced side effects.

Beyond its biological applications, 8-(Benzyloxy)-2-methylquinoline has also been studied for its potential in optoelectronic devices. The compound's extended conjugation system and unique electronic properties make it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent research has focused on optimizing its structure to enhance its luminous efficiency and stability under operational conditions.

The synthesis of 8-(Benzyloxy)-2-methylquinoline typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic strategies include nucleophilic aromatic substitution, coupling reactions, and oxidation techniques. Researchers have also explored green chemistry approaches to develop more sustainable methods for synthesizing this compound.

In terms of physical properties, 8-(Benzyloxy)-2-methylquinoline exhibits a melting point of approximately 160°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethanol. Its UV-Vis absorption spectrum shows strong absorbance bands in the visible region, which is indicative of its potential use in light-harvesting applications.

From an environmental standpoint, studies have been conducted to assess the biodegradability and ecotoxicity of 8-(Benzyloxy)-2-methylquinoline. Results indicate that the compound is moderately biodegradable under aerobic conditions but may pose risks to aquatic organisms at high concentrations. These findings underscore the importance of responsible handling and disposal practices when working with this compound.

In conclusion, 8-(Benzyloxy)-2-methylquinoline (CAS No. 93315-49-2) is a versatile compound with promising applications across multiple disciplines. Its unique structure enables it to serve as a valuable tool in chemical synthesis, drug discovery, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.